Cas no 633313-97-0 (3-(3-Chlorophenyl)-5-(4-nitrophenyl)-1,2,4-oxadiazole)
633313-97-0 structure
Product Name:3-(3-Chlorophenyl)-5-(4-nitrophenyl)-1,2,4-oxadiazole
CAS No:633313-97-0
MF:C14H8ClN3O3
MW:301.684621810913
CID:2790421
PubChem ID:12981903
Update Time:2025-04-21
3-(3-Chlorophenyl)-5-(4-nitrophenyl)-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
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- 3-(3-Chlorophenyl)-5-(4-nitrophenyl)-1,2,4-oxadiazole
- DTXSID30514322
- 633313-97-0
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- Inchi: 1S/C14H8ClN3O3/c15-11-3-1-2-10(8-11)13-16-14(21-17-13)9-4-6-12(7-5-9)18(19)20/h1-8H
- InChI Key: VUPFXECCPBUKMG-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1=NOC(C2C=CC(=CC=2)[N+](=O)[O-])=N1
Computed Properties
- Exact Mass: 301.0254188Da
- Monoisotopic Mass: 301.0254188Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 84.7Ų
3-(3-Chlorophenyl)-5-(4-nitrophenyl)-1,2,4-oxadiazole Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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